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Compound of Interest

Compound Name: Alpen

Cat. No.: B10775407

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Alpinone as a standard in
flavonoid research. This document outlines the physicochemical properties of Alpinone,
detailed protocols for its use in quantitative analysis, and its application in studying
immunological signaling pathways.

Introduction to Alpinone

Alpinone is a flavonoid, specifically a flavanone, that serves as a valuable reference standard
in analytical chemistry and biomedical research. Its stable structure and well-defined properties
make it an excellent candidate for the quantification of other flavonoids in complex mixtures,
such as plant extracts and pharmaceutical formulations. Furthermore, recent studies have
highlighted its role as a positive regulator of the innate immune response, expanding its utility
in drug discovery and immunology.

Physicochemical Properties of Alpinone

A thorough understanding of the physicochemical properties of a standard is crucial for its
proper handling, storage, and application in experimental settings. The key properties of
Alpinone are summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b10775407?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10775407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Property Value Reference
Molecular Formula C16H1405 [1]
Molecular Weight 286.28 g/mol [1]

3,5-dihydroxy-7-methoxy-2-

IUPAC Name phenyl-2,3-dihydrochromen-4- [1]
one
CAS Number 480-13-7
Melting Point Not Available
N Soluble in methanol, ethanol,
Solubility ]
and other organic solvents.
Appearance Typically a crystalline solid.

Spectroscopic Data for Alpinone

Spectroscopic data is essential for the identification and confirmation of Alpinone. While
specific, high-resolution spectra for Alpinone are not readily available in the public domain, the
following sections describe the expected spectral characteristics for a flavanone of this nature.

UV-Vis Spectroscopy

In methanol, flavonoids typically exhibit two major absorption bands in the UV-Vis spectrum.
For a flavanone like Alpinone, these bands are expected in the following regions:

e Band I: 310-330 nm
e Band Il: 275-295 nm

The precise Amax should be determined experimentally when preparing standard solutions for
HPLC-UV analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

H-NMR: The proton NMR spectrum of Alpinone in a solvent like CDCIs would be expected to
show distinct signals corresponding to the aromatic protons on the A and B rings, the protons of
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the heterocyclic C ring, and the methoxy group protons.

13C-NMR: The carbon-13 NMR spectrum provides information on all the carbon atoms in the
Alpinone molecule. The chemical shifts will be characteristic of the flavanone skeleton, with
distinct signals for the carbonyl carbon, aromatic carbons, and the carbons of the heterocyclic
ring and methoxy group.

Fourier-Transform Infrared (FT-IR) Spectroscopy

The FT-IR spectrum of Alpinone, typically obtained as a KBr pellet, would display characteristic
absorption bands for its functional groups. Expected peaks would include:

O-H stretching: A broad band around 3500-3200 cm~! due to the hydroxyl groups.

C-H stretching (aromatic and aliphatic): Peaks just above and below 3000 cm~1.

C=0 stretching (carbonyl): A strong, sharp peak around 1680-1640 cm~1.

C=C stretching (aromatic): Peaks in the 1600-1450 cm~1 region.

C-0 stretching: Bands in the 1300-1000 cm~1 region.

Alpinone in Quantitative Analysis: HPLC-UV
Protocol

Alpinone is an effective external standard for the quantification of other flavonoids in various
samples using High-Performance Liquid Chromatography with UV detection (HPLC-UV).

Experimental Workflow for HPLC-UV Quantification

The following diagram illustrates the general workflow for using Alpinone as an external
standard for flavonoid quantification.
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Preparation

Accurately weigh
Alpinone standard

i

Prepare Alpinone
stock solution
(e.g., 1 mg/mL in methanol)

'

Prepare serial dilutions
for calibration curve
(e.g., 1-100 pg/mL)

i

Filter all solutions
(0.45 pm syringe filter)

Prepare sample extract
(e.g., plant material)

HPLC-UV Analysis

Inject calibration standards Inject sample solution
Generate calibration curve Identify and integrate
(Peak Area vs. Concentration) flavonoid peaks
Quantification

Calculate flavonoid concentration
in sample using the
calibration curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10775407#using-alpinone-as-a-standard-in-
flavonoid-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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